Cas no 2227921-80-2 (tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2227921-80-2
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 6290599
• PubChem ID: 165687308
• Update Time: 2025-07-23

tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893212
• tert-butyl 2-[(1S)-1-hydroxy-3-methoxy-3-oxopropyl]-5,5-dimethylpiperidine-1-carboxylate
• 2227921-80-2

• Inchi： 1S/C16H29NO5/c1-15(2,3)22-14(20)17-10-16(4,5)8-7-11(17)12(18)9-13(19)21-6/h11-12,18H,7-10H2,1-6H3/t11?,12-/m0/s1
• InChI Key： PPZUQVWRGMVTSM-KIYNQFGBSA-N
• SMILES： O[C@@H](CC(=O)OC)C1CCC(C)(C)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.20457303g/mol
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate

Introduction to Tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2227921-80-2)

Tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate, with the CAS number 2227921-80-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including hydroxyl, methoxy, and carboxylate moieties, makes it a versatile intermediate for the synthesis of more complex molecules.

The structure of this compound features a piperidine ring substituted with a tert-butyl group at the 2-position and a chiral center at the 1-position. The 3-position of the piperidine ring is further modified with a hydroxy group and a methoxy group, while the propyl side chain contains an ester group. This intricate arrangement of functional groups not only contributes to the compound's reactivity but also opens up numerous possibilities for further chemical modifications.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomerically pure form of this compound, specifically the (1S)-isomer, has shown promise in this context. Chiral piperidine derivatives are widely used in pharmaceuticals due to their ability to mimic biological targets with high specificity. The (1S)-configuration at the stereogenic center enhances the selectivity and efficacy of drug candidates derived from this scaffold.

The pharmaceutical applications of Tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate are diverse. Its structural motifs are commonly found in active pharmaceutical ingredients (APIs) that target various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The hydroxyl and methoxy groups can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

Recent studies have highlighted the role of piperidine derivatives in the development of kinase inhibitors. Piperidine scaffolds are particularly effective in binding to ATP-binding pockets of kinases, which are critical targets in oncology and inflammatory diseases. The tert-butyl group at the 2-position of this compound provides steric hindrance that can optimize interactions with specific residues in the target protein pocket. This steric bulk is often essential for achieving high affinity and selectivity in kinase inhibition.

The synthetic utility of this compound lies in its versatility as an intermediate. It can be easily modified through various chemical transformations to introduce additional functional groups or alter its stereochemistry. For instance, the ester group can be hydrolyzed or transesterified to access different carboxylic acid derivatives or amides. The hydroxyl group also offers opportunities for etherification or glycosylation reactions, expanding its synthetic potential.

In the context of drug discovery, computational modeling and molecular dynamics simulations have been increasingly employed to understand the interactions between small molecules and biological targets. The complex structure of Tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate makes it an excellent candidate for such studies. These simulations can provide insights into how the molecule binds to its target receptor, helping to guide further optimization efforts.

The development of novel synthetic methodologies is another area where this compound has shown promise. Transition metal-catalyzed reactions, such as cross-coupling reactions and hydrogenation processes, have been successfully applied to functionalize piperidine derivatives. These methods allow for efficient and selective modifications of the molecule's structure, enabling rapid access to a library of analogs for drug discovery.

Environmental considerations are also important in modern pharmaceutical research. Green chemistry principles emphasize the use of sustainable solvents and catalytic processes that minimize waste and energy consumption. The synthesis of Tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate can be optimized to align with these principles by employing recyclable catalysts and benign reaction conditions.

The role of chiral auxiliaries in asymmetric synthesis cannot be overstated. They enable the production of enantiomerically pure compounds without relying on expensive chiral catalysts or complex reaction conditions. The (1S)-isomer of this compound serves as an excellent example of how chiral auxiliaries can be integrated into synthetic strategies for drug development.

In conclusion, Tert-butyl 2-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2227921-80-2) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable intermediate for drug development and synthetic chemistry applications. As research continues to uncover new methodologies and applications for chiral piperidine derivatives, compounds like this one will undoubtedly play a crucial role in advancing therapeutic innovation.